Cas no 383181-48-4 (Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)-)

• Product Name: Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)-
• CAS No: 383181-48-4
• MF: C₁₂H₆Br₂FNO₃
• MW: 390.987345218658
• CID: 1489247
• PubChem ID: 18448750
• Update Time: 2025-04-21

Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)-
• DS-020868
• 383181-48-4
• SCOKCZOWHAVLLJ-UHFFFAOYSA-N
• 3,5-dibromo-4-(4-nitrophenoxy)fluorobenzene
• SCHEMBL3141199
• 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)benzene

• Inchi： 1S/C12H6Br2FNO3/c13-10-5-7(15)6-11(14)12(10)19-9-3-1-8(2-4-9)16(17)18/h1-6H
• InChI Key： SCOKCZOWHAVLLJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC1C=CC(=CC=1)[N+](=O)[O-])Br)F

Computed Properties

• Exact Mass: 388.86978
• Monoisotopic Mass: 388.86985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37